Cas no 87268-36-8 (4-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole)

• Product Name: 4-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole
• CAS No: 87268-36-8
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 5730251
• PubChem ID: 13154966
• Update Time: 2025-05-20

4-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS026722913
• 3-methyl-5-phenyl-4-(2-chloroethyl)pyrazole
• 87268-36-8
• 4-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole
• F2198-3728
• starbld0038979
• 1H-Pyrazole, 4-(2-chloroethyl)-3-methyl-5-phenyl-

• Inchi： 1S/C12H13ClN2/c1-9-11(7-8-13)12(15-14-9)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,14,15)
• InChI Key： QCRFWQAIYARNOJ-UHFFFAOYSA-N
• SMILES： ClCCC1=C(C)NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.0767261g/mol
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Melting Point: 97-98 °C(Solv: hexane (110-54-3))
• Boiling Point: 417.7±33.0 °C(Predicted)
• pka: 14.37±0.50(Predicted)

Additional information on 4-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole

Comprehensive Overview of 4-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole (CAS No. 87268-36-8)

4-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole (CAS No. 87268-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core substituted with a chloroethyl group, a methyl group, and a phenyl ring, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's CAS number 87268-36-8 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance.

The growing interest in 4-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole aligns with broader trends in precision medicine and sustainable agriculture. For instance, its structural motifs are being investigated for their role in modulating biological pathways, a topic frequently searched in platforms like PubMed and Google Scholar. Questions such as "pyrazole derivatives in drug design" or "chloroethyl-substituted heterocycles" reflect user curiosity about its mechanistic properties. Additionally, the compound's potential as a building block for crop protection agents resonates with the global push for eco-friendly agrochemicals, a hot topic in 2024.

From a synthetic perspective, the chloroethyl moiety in CAS 87268-36-8 offers reactivity that enables diverse functionalization, a feature highlighted in recent patents and journal articles. This adaptability addresses common search queries like "how to modify pyrazole scaffolds" or "applications of phenyl-substituted heterocycles." Furthermore, the compound's stability under physiological conditions makes it a candidate for prodrug development, a niche yet rapidly evolving area in pharmacology. Analytical techniques such as HPLC and NMR are routinely employed to characterize its purity, a detail often sought by quality control professionals.

In the context of intellectual property, 4-(2-chloroethyl)-5-methyl-3-phenyl-1H-pyrazole has been cited in several patents related to small-molecule therapeutics. Its CAS registry number 87268-36-8 is frequently cross-referenced in regulatory filings, underscoring its commercial relevance. Discussions on platforms like ResearchGate often center on its structure-activity relationships (SAR), particularly how the methyl and phenyl substituents influence bioactivity. These insights cater to audiences searching for "SAR studies of pyrazole analogs" or "optimization of chloroethyl groups in lead compounds."

Looking ahead, the demand for CAS 87268-36-8 is expected to rise in tandem with advancements in targeted therapy and green chemistry. Its compatibility with modern synthetic methodologies, such as flow chemistry and microwave-assisted reactions, positions it as a valuable asset for industrial and academic labs alike. By addressing frequently asked questions like "safety profile of chloroethyl pyrazoles" or "scalable synthesis of 87268-36-8," this overview aims to bridge knowledge gaps while adhering to SEO best practices for technical content.